Methyl 2-bromomethylphenylacetate

• IUPAC Name: methyl 2-[2-(bromomethyl)phenyl]acetate
• InChI: InChI=1S/C10H11BrO2/c1-13-10(12)6-8-4-2-3-5-9(8)7-11/h2-5H,6-7H2,1H3
• InChI Key: BRAHRRYCGOLXPW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC=CC=C1CBr
• Molecular Formula: C10H11BrO2
• DSSTOX Substance ID: DTXSID001227439
• Molecular Weight: 243.10 g/mol
• CAS No.: 13737-37-6

Description

Methyl 2-bromomethylphenylacetate is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 102 g (0.74 mol) of benzohydroxamic acid 2, 111 g (0.80 mol) of pulverised potassium carbonate and 1400 ml of acetonitrile is heated to 60° C. After 0.5 h, 162 g of methyl o-bromomethylphenylacetate 1, which is obtained as 68% crude product from the bromination of methyl o-tolylacetate with N-bromosuccinimide, dissolved in 100 ml of acetonitrile, is added dropwise over 0.5 h at 60° C.-65° C. and the reaction mixture is stirred for 5.5 h at this temperature.

Synthesis routes and methods III

Procedure details

To an ice-cold solution of (2-bromomethylphenyl)acetic acid (1 g, 4.4 mmol) in THF (2.4 mL) was added trimethylsilyldiazomethane (3 mL of a 2 M solution in hexanes, 6 mmol), and the reaction mixture was stirred for 14 h. The reaction was quenched with AcOH, and the solvent was removed under reduced pressure. Purification by flash column chromatography (silica, eluent 98:2 to 94:6 methylene chloride/hexanes) afforded methyl(2-bromomethylphenyl)acetate as a light yellow solid (0.34 g, 32%): 1H NMR (300 MHz, CDCl3) δ 7.40-7.20 (m, 4H), 4.59 (s, 2H), 3.81 (s 2H), 3.71 (s, 3H).

Synthesis routes and methods IV

Procedure details

To an ice-cold solution of (2-bromomethylphenyl)acetic acid (1 g, 4.4 mmol) in THF (2.4 mL) was added trimethylsilyldiazomethane (3 mL of a 2 M solution in hexanes, 6 mmol), and the reaction mixture was stirred for 14 h. The reaction was quenched with AcOH, and the solvent was removed under reduced pressure. Purification by flash column chromatography (silica, eluent 98:2 to 94:6 methylene chloride/hexanes) afforded methyl (2-bromomethylphenyl)acetate as a light yellow solid (0.34 g, 32%): 1H NMR (300 MHz, CDCl3) δ 7.40-7.20 (m, 4H), 4.59 (s, 2H), 3.81 (s 2H), 3.71 (s, 3H).

Customer Q & A

Q1: What is the significance of methyl 2-bromomethylphenylacetate in the synthesis of trifloxystrobin?

A: this compound serves as a crucial building block in the multi-step synthesis of trifloxystrobin. [] This compound undergoes a series of reactions, including nucleophilic substitution and coupling reactions, to ultimately form the final trifloxystrobin molecule. Various synthetic routes utilize this intermediate, highlighting its importance in accessing the target fungicide.

Q2: Are there alternative synthetic routes to trifloxystrobin that don't involve this compound?

A: While this compound represents a common intermediate, the research indicates the existence of at least five different synthetic routes to produce trifloxystrobin. [] Some of these alternative routes may utilize different starting materials and intermediates. Further research into these specific routes would be necessary to explore their advantages and disadvantages compared to pathways involving this compound.